Cas no 1421267-32-4 (8-methyl-Pyrido[2,3-b]pyrazin-7-amine)

• Product Name: 8-methyl-Pyrido[2,3-b]pyrazin-7-amine
• CAS No: 1421267-32-4
• MF: C₈H₈N₄
• MW: 160.17592048645
• MDL: MFCD28129281
• CID: 2132706
• Update Time: 2025-05-24

8-methyl-Pyrido[2,3-b]pyrazin-7-amine Chemical and Physical Properties

Names and Identifiers

• 8-methyl-Pyrido[2,3-b]pyrazin-7-amine
• Pyrido[2,3-b]pyrazin-7-amine, 8-methyl-
• CID 91618770

• MDL： MFCD28129281
• Inchi： 1S/C8H8N4/c1-5-6(9)4-12-8-7(5)10-2-3-11-8/h2-4H,9H2,1H3
• InChI Key： VBCJNXBEFWELPM-UHFFFAOYSA-N
• SMILES： N1C=C(C(C)=C2C=1N=CC=N2)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 161
• Topological Polar Surface Area: 64.7

Experimental Properties

• Density: 1.315±0.06 g/cm3(Predicted)
• Boiling Point: 345.7±37.0 °C(Predicted)
• pka: 3.40±0.30(Predicted)

Additional information on 8-methyl-Pyrido[2,3-b]pyrazin-7-amine

Professional Introduction to Compound with CAS No. 1421267-32-4 and Product Name: 8-methyl-Pyrido[2,3-b]pyrazin-7-amine

8-methyl-Pyrido[2,3-b]pyrazin-7-amine, identified by the CAS number 1421267-32-4, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrazinopyridine class, a structural motif known for its broad spectrum of biological activities. The presence of a methyl group at the 8-position and an amine group at the 7-position introduces unique electronic and steric properties, making it a promising candidate for further investigation in drug discovery and development.

The pyrazinopyridine scaffold is a privileged structure in medicinal chemistry, exhibiting diverse pharmacological effects across multiple therapeutic areas. Researchers have been particularly interested in its potential as an intermediate in the synthesis of bioactive molecules. The compound 8-methyl-Pyrido[2,3-b]pyrazin-7-amine has been studied for its possible role in modulating enzyme activity and receptor binding, which are critical for developing novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled more precise predictions of the biological behavior of such compounds. Studies using 8-methyl-Pyrido[2,3-b]pyrazin-7-amine have shown promising interactions with various biological targets, including kinases and transcription factors. These interactions are key to understanding its potential as a lead compound in the development of small-molecule inhibitors.

In vitro studies have demonstrated that 8-methyl-Pyrido[2,3-b]pyrazin-7-amine exhibits inhibitory activity against certain enzymes involved in cancer progression. The compound’s ability to interfere with critical signaling pathways has made it a subject of interest for preclinical trials. Researchers are exploring its efficacy in reducing tumor growth and inhibiting metastasis, making it a potential candidate for oncology applications.

The synthesis of 8-methyl-Pyrido[2,3-b]pyrazin-7-amine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have allowed for more efficient production processes, enabling larger-scale preparations for research purposes. The development of novel catalysts and ligands has further improved the efficiency of these synthetic routes.

The pharmacokinetic properties of 8-methyl-Pyrido[2,3-b]pyrazin-7-amine are also under investigation to optimize its therapeutic index. Studies have focused on its solubility, stability, and metabolic pathways to ensure it can be effectively delivered to target tissues. Understanding these properties is crucial for designing effective drug formulations and improving bioavailability.

One of the most exciting aspects of 8-methyl-Pyrido[2,3-b]pyrazin-7-amine is its potential in combination therapies. By pairing it with other compounds that target different aspects of disease mechanisms, researchers hope to achieve synergistic effects that enhance overall treatment outcomes. This approach is particularly relevant in complex diseases such as cancer, where multiple pathways are often involved.

The role of 8-methyl-Pyrido[2,3-b]pyrazin-7-amine in drug discovery is further highlighted by its structural versatility. Chemists have modified this core scaffold to create derivatives with enhanced biological activity or improved pharmacokinetic profiles. These derivatives continue to be evaluated for their therapeutic potential across various diseases.

Future research directions include exploring the use of 8-methyl-Pyrido[2,3-b]pyrazin-7-amine in personalized medicine approaches. By understanding individual genetic variations that influence drug response, researchers can tailor treatments to maximize efficacy while minimizing side effects. This personalized approach holds great promise for improving patient outcomes.

The global pharmaceutical industry continues to invest heavily in heterocyclic compounds like 8-methyl-Pyrido[2,3-b]pyrazin-7-amine due to their diverse biological activities and synthetic feasibility. Collaborative efforts between academia and industry are driving innovation in this field, leading to faster development cycles and more effective treatments for patients worldwide.

In conclusion,8-methyl-Pyrido[2,3-b]pyrazin-7-amine (CAS No. 1421267-32-4) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features and promising biological activities make it a valuable compound for ongoing research and development efforts aimed at improving human health.